Cas no 923674-97-9 (1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole)

• Product Name: 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• CAS No: 923674-97-9
• MF: C₁₈H₁₃Cl₂N₃O
• MW: 358.221321821213
• CID: 5906384
• PubChem ID: 18569336
• Update Time: 2025-08-02

1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(2,4-dichlorophenyl)methyl]indol-2-yl]-5-methyl-1,3,4-oxadiazole
• 1-(2,4-dichlorobenzyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• 1-[(2,4-dichlorophenyl)methyl]-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole
• AKOS004956723
• 923674-97-9
• F2227-0169
• 2-(1-(2,4-dichlorobenzyl)-1H-indol-2-yl)-5-methyl-1,3,4-oxadiazole
• 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole

• Inchi： 1S/C18H13Cl2N3O/c1-11-21-22-18(24-11)17-8-12-4-2-3-5-16(12)23(17)10-13-6-7-14(19)9-15(13)20/h2-9H,10H2,1H3
• InChI Key： WXJYQIKMIZRZDT-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1=CC2=C(N1CC1=CC=C(Cl)C=C1Cl)C=CC=C2

Computed Properties

• Exact Mass: 357.0435674g/mol
• Monoisotopic Mass: 357.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole

1-(2,4-Dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole: A Comprehensive Overview

The compound 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole, identified by the CAS number 923674-97-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring system with a 5-methyl-1,3,4-oxadiazole moiety and a 2,4-dichlorophenylmethyl group. The indole core is a fundamental structure in many bioactive compounds, while the oxadiazole ring is known for its versatility in chemical synthesis and drug design.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the oxadiazole group in 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole enhances its pharmacokinetic properties, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, where the compound has shown significant activity in reducing inflammation in preclinical models. This is attributed to its ability to inhibit key inflammatory pathways and modulate immune responses.

In addition to its pharmacological applications, CAS No 923674-97-9 has also been investigated for its role in materials science. The compound's structural stability and ability to form coordination complexes make it a valuable component in the development of advanced materials. Recent advancements in nanotechnology have leveraged this compound's unique properties to create novel materials with enhanced mechanical and electronic characteristics.

The synthesis of 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis pathway, reducing reaction times and increasing yield. This has made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, researchers have evaluated the eco-friendliness of this compound. Studies indicate that it has low toxicity towards non-target organisms and biodegrades efficiently under controlled conditions. These properties are crucial for its potential use in agrochemicals and other environmentally sensitive applications.

In conclusion, CAS No 923674-97-9, or 1-(2,4-dichlorophenyl)methyl-2-(5-methyl-1,3,4 oxadiazol 2 yl) 1H indole, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable asset in drug discovery and material science. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.